Methanesulfonic acid thiazol-2-ylmethyl ester

• Molecular Formula: C5H7NO3S2
• Molecular Weight: 193.2 g/mol
• IUPAC Name: 1,3-thiazol-2-ylmethyl methanesulfonate
• InChI: InChI=1S/C5H7NO3S2/c1-11(7,8)9-4-5-6-2-3-10-5/h2-3H,4H2,1H3
• InChI Key: ZWUZXULMZBZFHY-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCC1=NC=CS1

Description

Methanesulfonic acid thiazol-2-ylmethyl ester is a useful research compound. Its molecular formula is C5H7NO3S2 and its molecular weight is 193.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Amine preparation: 2-Thiazolecarboxaldehyde was converted to the corresponding alcohol by treatment with sodium borohydride. Reaction with methanesulfonyl chloride yielded methanesulfonic acid thiazol-2-ylmethyl ester. A mixture of methanesulfonic acid thiazol-2-ylmethyl ester (393 mg), (3R,5S)-3,5-dimethyl-piperazine-1-carboxylic acid tert-butyl ester (described previously, 435 mg), potassium carbonate (309 mg) and tetrabutyl ammonium iodide (827 mg) was heated to reflux in MeCN (10 mL). After 4 days the reaction mixture was cooled, diluted with ethyl acetate, washed with water and dried (MgSO4). The solvent was evaporated and the residue purified by flash chromatography to give (R)-3,5-dimethyl-4-thiazol-2-ylmethyl-piperazine-1-carboxylic acid (S)-tert-butyl ester (314 mg). Treatment of this compound with HCl in DCM/MeOH yielded the desired amine, which was isolated as the hydrochloride salt.